Anti-GPC1-modified mesoporous silica nanoparticles as nanocarriers for combination therapy and targeting of PANC-1 cells†
Materials Advances Pub Date: 2021-06-14 DOI: 10.1039/D1MA00225B
Abstract
We present a novel therapeutic nanoplatform based on mesoporous silica nanoparticles encapsulating ferulic acid/gemcitabine and functionalized with anti-GPC1 antibodies to target human pancreatic cancer (PANC-1) cells. This dynamic nanoplatform has been designed for enhanced cellular selectivity and improved antitumor therapy. The well-ordered mesoporous silica nanoparticles were confirmed through structural and morphological analyses, which revealed nanoparticles with sizes in the range from 100 to 120 nm. X-ray diffraction analyses revealed an ordered hexagonal lattice with typical mesopores of the MCM41 material. The functionalization of silica nanoparticles with anti-GPC1 antibodies allowed the improved targeting and simultaneous delivery of gemcitabine and ferulic acid to PANC-1 cells. Our results showed that the combination therapy was more efficient than the use of isolated conventional drugs, increasing the effectiveness of MSNs on carcinogenic cells and opening the door for future in vivo studies.
Recommended Literature
- [1] Visible to infrared plasmonic absorption from silver nanostructures enabled by microreactor-assisted solution deposition
- [2] Understanding and controlling the glass transition of HTPB oligomers†
- [3] Intercalation chemistry of graphite: alkali metal ions and beyond
- [4] An I2-mediated aerobic oxidative annulation of amidines with tertiary amines via C–H amination/C–N cleavage for the synthesis of 2,4-disubstituted 1,3,5-triazines†
- [5] Boosting water oxidation electrocatalysts with surface engineered amorphous cobalt hydroxide nanoflakes†
- [6] Selectivity over coverage in de novo sequencing of IgGs†
- [7] Probing Lewis acidity of Y(BH4)3via its reactions with MBH4 (M = Li, Na, K, NMe4)†‡
- [8] Towards the rational design of the Py5-ligand framework for ruthenium-based water oxidation catalysts†
- [9] Anions make the difference: conversion from zero- to one-dimensional structures and luminescent properties of lanthanide-based complexes†
- [10] Formal [4 + 1] cycloaddition of o-quinone methides: facile synthesis of dihydrobenzofurans†
Journal Nameļ¼Materials Advances
Research Products
-
CAS no.: 157730-74-0
-
CAS no.: 11100-24-6
